Cas no 1806807-32-8 (5-(Difluoromethyl)-3,4-diiodopyridine-2-sulfonamide)

• Product Name: 5-(Difluoromethyl)-3,4-diiodopyridine-2-sulfonamide
• CAS No: 1806807-32-8
• MF: C₆H₄F₂I₂N₂O₂S
• MW: 459.978911399841
• CID: 4851285
• Update Time: 2025-05-19

5-(Difluoromethyl)-3,4-diiodopyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3,4-diiodopyridine-2-sulfonamide

• Inchi： 1S/C6H4F2I2N2O2S/c7-5(8)2-1-12-6(15(11,13)14)4(10)3(2)9/h1,5H,(H2,11,13,14)
• InChI Key： KUMNOJAVCWABHR-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=CN=C1S(N)(=O)=O)I

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 322
• XLogP3: 1.7
• Topological Polar Surface Area: 81.4

Additional information on 5-(Difluoromethyl)-3,4-diiodopyridine-2-sulfonamide

Comprehensive Overview of 5-(Difluoromethyl)-3,4-diiodopyridine-2-sulfonamide (CAS No. 1806807-32-8)

The compound 5-(Difluoromethyl)-3,4-diiodopyridine-2-sulfonamide (CAS No. 1806807-32-8) is a highly specialized sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl group and diiodo-substituted pyridine ring, make it a valuable intermediate for developing novel bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and crop protection, aligning with current trends in precision medicine and sustainable agriculture.

One of the most searched questions related to sulfonamide-based compounds like 5-(Difluoromethyl)-3,4-diiodopyridine-2-sulfonamide is their role in targeted therapy. The presence of both fluorine and iodine atoms enhances the molecule's ability to interact with biological targets, making it a candidate for enzyme inhibition studies. Recent publications highlight its relevance in kinase inhibitor development, a hot topic in cancer research. Additionally, its heterocyclic scaffold is being explored for antimicrobial applications, addressing global concerns about antibiotic resistance.

From a synthetic chemistry perspective, the diiodopyridine core of this compound offers versatility for further functionalization. Chemists frequently search for cross-coupling reactions involving iodo-substituted aromatics, and this molecule serves as an excellent substrate for palladium-catalyzed transformations. Its sulfonamide moiety also provides opportunities for hydrogen bonding interactions, a key feature in molecular design for improved drug bioavailability.

In agrochemical contexts, the difluoromethyl group in 5-(Difluoromethyl)-3,4-diiodopyridine-2-sulfonamide draws attention due to its metabolic stability—a trending topic in pesticide development. The compound's potential as a herbicide intermediate aligns with the industry's focus on low-environmental-impact solutions. Searches for fluorinated agrochemicals have surged, reflecting the demand for compounds with enhanced pest control efficacy and reduced soil persistence.

Analytical characterization of this compound involves advanced techniques like NMR spectroscopy and mass spectrometry, which are frequently queried by researchers. The 19F-NMR signal of the difluoromethyl group provides a distinct fingerprint, while the iodine atoms enable detection via halogen-specific methods. These features make it a useful reference standard for method development in analytical chemistry laboratories.

Environmental considerations surrounding halogenated compounds have led to increased searches about their degradation pathways. While 5-(Difluoromethyl)-3,4-diiodopyridine-2-sulfonamide shows promise in applications, studies on its environmental fate are emerging. This aligns with the broader scientific community's emphasis on green chemistry principles and benign-by-design strategies for chemical development.

The commercial availability of CAS 1806807-32-8 has grown in response to research demand, with suppliers highlighting its high purity grades for pharmaceutical testing. Procurement-related searches often focus on custom synthesis options and scale-up feasibility, reflecting the compound's transition from research-scale to potential industrial applications. Storage recommendations typically emphasize protection from light due to the iodine substituents' photosensitivity.

Patent literature reveals growing interest in 5-(Difluoromethyl)-3,4-diiodopyridine-2-sulfonamide derivatives, particularly in intellectual property related to heterocyclic chemistry. Innovation trends show incorporation of this scaffold into prodrug systems and bioconjugates, addressing the pharmaceutical industry's need for improved drug delivery technologies. These developments respond to frequent searches about next-generation therapeutics and formulation science.

In computational chemistry, the electrostatic properties of this molecule attract attention for molecular docking studies. The iodine atoms contribute to distinct van der Waals interactions, while the sulfonamide group participates in polar contacts—features often searched in structure-activity relationship analyses. These characteristics make it a valuable template for virtual screening campaigns in computer-aided drug design.

Safety assessments of 5-(Difluoromethyl)-3,4-diiodopyridine-2-sulfonamide follow standard laboratory protocols for sulfonamide compounds, with particular attention to halogen handling procedures. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended during handling—a common search topic among laboratory safety professionals and chemical hygiene officers.